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Compound of Interest

Compound Name: Bromofenoxim

Cat. No.: B080771

For researchers, scientists, and drug development professionals, the proper management and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. This document provides essential, step-by-step guidance for the safe disposal of
bromofenoxim, an obsolete phenoxy selective herbicide. Adherence to these procedures will
help ensure the safety of laboratory personnel and the protection of the environment.

Bromofenoxim is classified as harmful if swallowed and very toxic to aquatic life with long-
lasting effects.[1] Due to its chemical structure, which includes a dinitrophenol moiety, it should
be handled as a potentially explosive compound, particularly when dry.[2][3][4] Therefore, it is
imperative that all handling and disposal procedures are conducted with the utmost care and in
accordance with all applicable regulations.

Hazard and Regulatory Overview

Proper disposal of bromofenoxim falls under the purview of federal and state hazardous
waste regulations. In the United States, the primary federal legislation governing hazardous
waste is the Resource Conservation and Recovery Act (RCRA).[5] Laboratories are classified
as hazardous waste generators and must comply with specific requirements based on the
quantity of waste produced.[6][7][8][9]
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Hazard Classification Regulatory Framework Key Considerations

GHS: Acute Toxicity, Oral
Federal: Resource

(Harmful); Hazardous to the ) Waste must be managed from
) ] Conservation and Recovery
aguatic environment, acute "cradle-to-grave."[5]
_ . Act (RCRA)
and chronic (Very Toxic)[1]

_ Always consult your
State and local regulations

State/Local: Varies by ) institution's Environmental
o may be more stringent than
jurisdiction ) Health and Safety (EHS)
federal requirements.
department.
Chemical: Contains Handle as potentially explosive  Keep wetted to reduce shock
dinitrophenol group when dry.[2][3][4] and friction sensitivity.[3][4]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of bromofenoxim from a
laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Eye Protection: Wear chemical safety goggles.

e Hand Protection: Wear nitrile gloves. Double-gloving is recommended.
o Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

e Work Area: Conduct all handling of bromofenoxim, including weighing and preparing for
disposal, within a certified chemical fume hood to prevent inhalation.

2. Waste Characterization and Segregation:
 Bromofenoxim waste must be classified as hazardous waste.

» Do not mix bromofenoxim waste with other chemical waste streams unless explicitly
permitted by your institution's EHS department.
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Solid waste (e.g., contaminated filter paper, gloves) should be collected separately from
liquid waste.

. Waste Accumulation and Storage:

Container Selection: Use a designated, compatible, and properly labeled hazardous waste
container. The original product container can be a good option for waste storage. The
container must be in good condition, with a secure, tight-fitting lid.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Bromofenoxim," and the date accumulation started.

Storage Location: Store the waste container in a designated satellite accumulation area
(SAA) within the laboratory. The SAA should be under the control of the laboratory personnel
and away from sources of ignition or incompatible chemicals.

Keep Wetted: For solid bromofenoxim waste, it is crucial to keep it wetted to minimize the
risk of explosion. Consult your EHS department for the appropriate wetting agent.

. Arranging for Disposal:

Generator Status: Your laboratory or institution will be categorized as a Very Small Quantity
Generator (VSQG), Small Quantity Generator (SQG), or Large Quantity Generator (LQG) of
hazardous waste, which dictates specific regulatory requirements for storage time limits and
paperwork.[6][7][8][9]

Waste Pickup: Contact your institution's EHS department to schedule a pickup of the
hazardous waste. They will provide the necessary paperwork, including a hazardous waste
manifest.

Hazardous Waste Manifest: The Uniform Hazardous Waste Manifest is a legal document that
tracks the waste from your laboratory to its final disposal site.[10] Ensure that all information
on the manifest is accurate and complete.

. Decontamination of Laboratory Equipment:
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 All equipment that has come into contact with bromofenoxim must be thoroughly
decontaminated.

e Procedure:
o Carefully remove any gross contamination.
o Wash the equipment with warm, soapy water.

o Rinse with a suitable solvent (e.g., acetone or ethanol), collecting the rinsate as hazardous
waste.

o For non-permeable surfaces, a final rinse with water is recommended.

o All cleaning materials (e.g., wipes, paper towels) must be disposed of as hazardous
waste.[11][12][13]

Experimental Workflow for Bromofenoxim Disposal

The following diagram illustrates the logical steps for the proper disposal of bromofenoxim
waste from a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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